4-Amino-N-(3-benzyloxypropyl)-butyramide
Overview
Description
4-Amino-N-(3-benzyloxypropyl)-butyramide, also known as 4-Amino-3-benzyloxypropylbutyramide, is an organic compound that has been studied for its potential use in the synthesis of various compounds. This compound is a member of the class of organic compounds known as aminobutyramides. It is composed of an amine group attached to a butyramide group, with a benzyloxypropyl group attached to the nitrogen atom of the amine group. This compound has been studied for its potential use in the synthesis of various compounds, and its mechanism of action and biochemical and physiological effects have been investigated.
Scientific Research Applications
4-Amino-N-(3-benzyloxypropyl)-butyramide has been studied for its potential use in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a starting material for the synthesis of various bioactive compounds, such as peptides, peptidomimetics, and peptidomimetic analogs. In addition, this compound has been studied for its potential use in the synthesis of polymers, dyes, and other materials.
Mechanism of Action
The mechanism of action of 4-Amino-N-(3-benzyloxypropyl)-butyramide is not well understood. However, it is believed that the amine group of this compound can act as a nucleophile, allowing it to react with other compounds and form new compounds. In addition, the benzyloxypropyl group is believed to act as an electron-rich group, allowing it to interact with other molecules and form new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed that this compound may have a variety of effects on the body, including the modulation of enzyme activity, the modulation of gene expression, and the modulation of cellular signaling pathways. In addition, this compound may also have the ability to interact with receptors and other molecules in the body, leading to changes in cellular functions.
Advantages and Limitations for Lab Experiments
The use of 4-Amino-N-(3-benzyloxypropyl)-butyramide in laboratory experiments has several advantages and limitations. One advantage is that this compound is relatively inexpensive and can be easily synthesized in the laboratory. In addition, this compound is relatively stable and has a low toxicity profile, making it suitable for use in laboratory experiments. However, this compound has a low solubility in water, which may limit its use in certain experiments.
Future Directions
The potential applications of 4-Amino-N-(3-benzyloxypropyl)-butyramide are still being explored. Future research could focus on the synthesis of new compounds using this compound as a starting material. In addition, further research could be conducted to investigate the mechanism of action and biochemical and physiological effects of this compound. Finally, further research could be conducted to explore the potential applications of this compound in the pharmaceutical industry, agrochemical industry, and other industries.
Properties
IUPAC Name |
4-amino-N-(3-phenylmethoxypropyl)butanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2/c15-9-4-8-14(17)16-10-5-11-18-12-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-12,15H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIRHWFNWFHHFHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCCCNC(=O)CCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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